Cas no 799-53-1 (1,1,1-trimethyl-3,3,3-triphenyldisiloxane)

• Product Name: 1,1,1-trimethyl-3,3,3-triphenyldisiloxane
• CAS No: 799-53-1
• MF: C₂₁H₂₄OSi₂
• MW: 348.585667610168
• CID: 861813
• PubChem ID: 522728
• Update Time: 2025-04-19

1,1,1-trimethyl-3,3,3-triphenyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trimethyl-3,3,3-triphenyldisiloxane
• trimethyl(triphenylsilyloxy)silane
• triphenyl trimethyl disiloxane
• 799-53-1
• AKOS024338869
• 1,1,1-trimethyl-3,3,3-triphenyl-disiloxane
• SCHEMBL2048191
• DTXSID60335047
• Disiloxane, 1,1,1-trimethyl-3,3,3-triphenyl-

• Inchi： 1S/C21H24OSi2/c1-23(2,3)22-24(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
• InChI Key： QAKXDOWHLFKTIS-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 348.13662
• Monoisotopic Mass: 348.13656845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.50500